2-(3-(thiophen-3-yl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-ol

• IUPAC Name: 2-(3-thiophen-3-yl-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazol-1-yl)ethanol
• InChI: InChI=1S/C12H14N2OS2/c15-4-3-14-11-2-6-17-8-10(11)12(13-14)9-1-5-16-7-9/h1,5,7,15H,2-4,6,8H2
• InChI Key: VABHIZZWGLAIPB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC2=C1N(N=C2C3=CSC=C3)CCO
• Molecular Formula: C12H14N2OS2
• Molecular Weight: 266.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the reduction of 3-(1,3-diphenyl-1H-pyrazol-4-yl-) acrylic acid in ethyl acetate using 20% palladium/charcoal as a catalyst. The reaction mixture is stirred overnight, and excess ethyl acetate is removed under reduced pressure. The resulting precipitate is filtered, dried, and recrystallized from an appropriate solvent.

Molecular Structure Analysis

The molecular structure of 2-(3-(thiophen-3-yl)-6,7-dihydrothiopyrano[4,3-c]pyrazol-1(4H)-yl)ethan-1-ol consists of a pyrazole ring fused with a thiopyrano ring and a thiophene moiety. The compound’s chemical formula and structure are confirmed through physical data and infrared (IR) spectral analysis.

Scientific Research Applications

Structural Characterization and Analysis

• The structural characterization of pyrazoline compounds, including those with thiophene moieties, has been extensively studied. These compounds are synthesized and analyzed using spectroscopic techniques and X-ray diffraction, providing insights into their crystal packing and intermolecular interactions. For instance, a pyrazoline compound structurally similar to our molecule of interest was characterized, emphasizing the role of weak C⋯H···π interactions in its crystal packing, as reported by Delgado et al. (2020) in the Journal of Molecular Structure (Delgado et al., 2020).

Antitumor Potential

• New bis-pyrazolyl-thiazoles incorporating the thiophene moiety have shown promising antitumor activities against hepatocellular carcinoma cell lines. The synthesis and evaluation of these compounds reveal their potential as anticancer agents, with certain compounds exhibiting significant inhibitory concentrations (IC50) against cancer cells (Gomha et al., 2016).

Generation of Structurally Diverse Libraries

• Alkylation and ring closure reactions of thiophene-containing compounds have been utilized to generate a structurally diverse library of compounds. This research demonstrates the versatility of thiophene derivatives in synthesizing a wide range of chemical structures with potential biological and chemical applications (Roman, 2013).

Fluorescent Chemosensors

• Pyrazoline derivatives have been synthesized and studied for their photophysical properties, serving as fluorescent chemosensors for metal ion detection. This application is particularly relevant for the detection of Fe3+ ions, showcasing the utility of such compounds in environmental and analytical chemistry (Khan, 2020).

Antimicrobial and Antifungal Activities

• Synthesis of pyrazoline-based thiazole derivatives and their evaluation for antimicrobial, antifungal, and anticancer activities have been reported. These studies highlight the broad spectrum of biological activities of thiophene-containing pyrazolines, indicating their potential in pharmaceutical applications (Elewa et al., 2020).

Optoelectronic Applications

• Novel heterocyclic compounds with thiophene units have been designed and synthesized, characterized for their optical properties, and evaluated for their potential in optoelectronic applications. This includes materials exhibiting blue and green emissions, suitable for use in electronic devices (Ramkumar & Kannan, 2015).